Cas no 85153-71-5 (phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide)

phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide structure
85153-71-5 structure
Product Name:phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide
CAS No:85153-71-5
MF:C26H55N2O6P
MW:522.698469400406
CID:887376
PubChem ID:44149286
Update Time:2025-04-19

phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide Chemical and Physical Properties

Names and Identifiers

    • phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide
    • butyl dihydrogen phosphate,(Z)-N-[2-(2-hydroxyethylamino)ethyl]octadec-9-enamide
    • NS00092454
    • EINECS 285-854-4
    • 85153-71-5
    • Inchi: 1S/C22H44N2O2.C4H11O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)24-19-18-23-20-21-25;1-2-3-4-8-9(5,6)7/h9-10,23,25H,2-8,11-21H2,1H3,(H,24,26);2-4H2,1H3,(H2,5,6,7)/b10-9-;
    • InChI Key: XCLQHVPLEFKGQM-KVVVOXFISA-N
    • SMILES: P(=O)(O)(O)OCCCC.O=C(CCCCCCC/C=C\CCCCCCCC)NCCNCCO

Computed Properties

  • Exact Mass: 522.37977448g/mol
  • Monoisotopic Mass: 522.37977448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 24
  • Complexity: 426
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128Ų
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